4-methyl-2-benzofuran-1(3H)-one
Overview
Description
4-methyl-2-benzofuran-1(3H)-one is a chemical compound with the molecular formula C9H8O2 . It is used for experimental and research purposes .
Synthesis Analysis
While specific synthesis methods for 4-methyl-2-benzofuran-1(3H)-one were not found in the search results, related compounds such as 5-hydroxy-4-methyl-2-benzofuran-1(3H)-one have been synthesized from precursors like 4-bromo-3-hydroxymethyl-2-methyl phenol .Molecular Structure Analysis
The molecular structure of 4-methyl-2-benzofuran-1(3H)-one consists of a benzofuran ring with a methyl group attached to the 4-position . The molecular weight of this compound is 148.15900 .Physical And Chemical Properties Analysis
4-methyl-2-benzofuran-1(3H)-one has a density of 1.211g/cm3 and a boiling point of 336.3ºC at 760 mmHg . Further physical and chemical properties can be found in dedicated chemical databases .Scientific Research Applications
Electronic Information Materials
MTHPA is an important intermediate in the field of electronic information materials . It has high reactivity and good miscibility with epoxy resins, making it a suitable curing agent for these materials .
Medicine
MTHPA also finds use in the pharmaceutical industry . While the specific applications are not detailed in the source, it’s common for such compounds to be used in the synthesis of various drugs.
Pesticides
In the agricultural sector, MTHPA is used as an intermediate in the production of pesticides . Its chemical properties could contribute to the effectiveness of these products.
Resin Production
MTHPA is widely used in the resin industry . It’s particularly useful in the production of epoxy resins due to its low melting point, low toxicity, and low volatility .
Defense Industry
The defense industry also utilizes MTHPA as an important intermediate . The specific applications within this industry are not mentioned in the source.
Coatings
MTHPA is used in the coatings industry . Its properties make it a good ingredient in the production of various types of coatings.
Plasticizers
In the plastics industry, MTHPA is used as a plasticizer . Plasticizers are additives that increase the plasticity or fluidity of a material.
Transformer Sealing
MTHPA is used in the sealing of dry-type transformers . Its properties likely contribute to the performance and longevity of these electrical components.
Mechanism of Action
Future Directions
properties
IUPAC Name |
4-methyl-3H-2-benzofuran-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8O2/c1-6-3-2-4-7-8(6)5-11-9(7)10/h2-4H,5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DGSGLUKYJOQJLL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2COC(=O)C2=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40348594 |
Source
|
| Record name | 4-methyl-2-benzofuran-1(3H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40348594 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-methyl-2-benzofuran-1(3H)-one | |
CAS RN |
2211-83-8 |
Source
|
| Record name | 4-methyl-2-benzofuran-1(3H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40348594 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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